N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C25H24N2O4/c1-30-22-10-6-9-20(24(22)31-2)25(29)26-19-12-13-21-18(15-19)11-14-23(28)27(21)16-17-7-4-3-5-8-17/h3-10,12-13,15H,11,14,16H2,1-2H3,(H,26,29)
• InChI Key: PGVIVLDKJAHQOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Sigma-2 Receptor Probing

Sigma-2 receptors are implicated in various diseases, including cancer and neurological disorders. A study highlighted the synthesis and evaluation of radiolabeled benzamide analogues, including compounds similar to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide, for their affinity towards sigma-2 receptors. These compounds demonstrated significant potential as probes for studying sigma-2 receptors in vitro, offering insights into receptor distribution and function (Xu et al., 2005).

Thermal Fragmentation and Rearrangement

Research into the thermal behavior of N-arylbenzamide derivatives, which share a structural similarity to the compound of interest, revealed complex fragmentation and rearrangement pathways. These pathways result in the formation of various aromatic compounds, demonstrating the potential of such compounds in synthetic organic chemistry and materials science applications (Gaber et al., 2008).

Cellular Proliferation Assessment

A novel cellular proliferative marker similar in structure to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide was evaluated for its safety and dosimetry in humans. This study assessed the feasibility of imaging tumor proliferation using PET, correlating tumor uptake with proliferative indices, thereby illustrating the compound's potential in cancer research and diagnostics (Dehdashti et al., 2013).

Synthetic Route Development

The development of a practical and scalable synthetic route to a novel If channel inhibitor showcases the synthetic chemistry applications of compounds with structural similarities to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide. This work underscores the importance of such compounds in the development of new therapeutic agents (Yoshida et al., 2014).

Imaging the Sigma2 Receptor Status of Solid Tumors

Fluorine-18-labeled benzamide analogues were synthesized and evaluated for their potential in PET imaging of the sigma2 receptor status of solid tumors. These studies indicate the significance of structurally related compounds in developing diagnostic tools for cancer imaging (Tu et al., 2007).